Cas no 3032953-27-5 (3-Azidopropyloxybenzyloxycalix[8]arene)
3-Azidopropyloxybenzyloxycalix[8]arene Chemical and Physical Properties
Names and Identifiers
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- 3-Azidopropyloxybenzyloxycalix[8]arene
- 3032953-27-5
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- Inchi: 1S/C136H136N24O16/c137-153-145-49-25-57-161-129-105-65-107-75-122(170-90-98-35-11-2-12-36-98)77-109(130(107)162-58-26-50-146-154-138)67-111-79-124(172-92-100-39-15-4-16-40-100)81-113(132(111)164-60-28-52-148-156-140)69-115-83-126(174-94-102-43-19-6-20-44-102)85-117(134(115)166-62-30-54-150-158-142)71-119-87-128(176-96-104-47-23-8-24-48-104)88-120(136(119)168-64-32-56-152-160-144)72-118-86-127(175-95-103-45-21-7-22-46-103)84-116(135(118)167-63-31-55-151-159-143)70-114-82-125(173-93-101-41-17-5-18-42-101)80-112(133(114)165-61-29-53-149-157-141)68-110-78-123(171-91-99-37-13-3-14-38-99)76-108(131(110)163-59-27-51-147-155-139)66-106(129)74-121(73-105)169-89-97-33-9-1-10-34-97/h1-24,33-48,73-88H,25-32,49-72,89-96H2
- InChI Key: IUNHODACLSVBOW-UHFFFAOYSA-N
- SMILES: O(CCCN=[N+]=[N-])C1=C2C=C(C=C1CC1C=C(C=C(C=1OCCCN=[N+]=[N-])CC1C=C(C=C(C=1OCCCN=[N+]=[N-])CC1C=C(C=C(C=1OCCCN=[N+]=[N-])CC1C=C(C=C(C=1OCCCN=[N+]=[N-])CC1C=C(C=C(C=1OCCCN=[N+]=[N-])CC1C=C(C=C(C=1OCCCN=[N+]=[N-])CC1C=C(C=C(C=1OCCCN=[N+]=[N-])C2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 2362.05996918g/mol
- Monoisotopic Mass: 2361.05661435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 32
- Heavy Atom Count: 176
- Rotatable Bond Count: 64
- Complexity: 3920
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 37
- Topological Polar Surface Area: 263Ų
3-Azidopropyloxybenzyloxycalix[8]arene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB558528-1g |
3-Azidopropyloxybenzyloxycalix[8]arene; . |
3032953-27-5 | 1g |
€230.00 | 2025-02-18 | ||
| abcr | AB558528-5g |
3-Azidopropyloxybenzyloxycalix[8]arene; . |
3032953-27-5 | 5g |
€920.00 | 2025-02-18 | ||
| abcr | AB558528-10g |
3-Azidopropyloxybenzyloxycalix[8]arene; . |
3032953-27-5 | 10g |
€1560.00 | 2025-02-18 |
3-Azidopropyloxybenzyloxycalix[8]arene Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-Azidopropyloxybenzyloxycalix[8]arene
Comprehensive Overview of 3-Azidopropyloxybenzyloxycalix[8]arene (CAS No. 3032953-27-5): Properties, Applications, and Innovations
3-Azidopropyloxybenzyloxycalix[8]arene (CAS No. 3032953-27-5) is a highly specialized macrocyclic compound belonging to the calixarene family. Its unique structure, featuring an azidopropyloxybenzyl functional group, makes it a versatile building block in supramolecular chemistry, material science, and pharmaceutical research. This article delves into its molecular characteristics, synthesis pathways, and cutting-edge applications, addressing trending topics such as click chemistry, drug delivery systems, and nanotechnology.
The compound's calix[8]arene scaffold provides a large cavity capable of hosting guest molecules, a property leveraged in host-guest chemistry and molecular recognition. Researchers are increasingly exploring its potential in sensor development, particularly for detecting environmental pollutants or biomarkers. Its azide group enables facile modification via Huisgen cycloaddition (a hallmark of click chemistry), aligning with the demand for modular, efficient synthetic strategies in green chemistry.
Recent studies highlight 3-Azidopropyloxybenzyloxycalix[8]arene's role in smart materials. For instance, its incorporation into polymers or hydrogels enhances stimuli-responsive properties, a hot topic in biomedical engineering. Users searching for "calixarene derivatives for drug encapsulation" or "azide-functionalized macrocycles" will find this compound relevant due to its ability to improve drug solubility and targeted release.
From an industrial perspective, the compound’s stability and functional adaptability address key challenges in catalysis and separation technologies. Its benzyloxy groups facilitate π-π interactions, useful in chromatography or wastewater treatment—areas gaining traction amid environmental concerns. SEO-optimized queries like "calixarene-based adsorbents" or "nanostructured materials for catalysis" resonate with these applications.
Innovations in 3D printing and nanofabrication further underscore the compound’s utility. Its modular design allows integration into photoactive resins or self-assembling nanostructures, answering frequent searches on "advanced materials for additive manufacturing." Additionally, its compatibility with bioconjugation techniques positions it as a candidate for diagnostic probes, a sought-after topic in precision medicine.
Safety and scalability remain critical discussion points. While not classified as hazardous, proper handling of its azide moiety is emphasized in literature—addressing common user queries about "safe handling of azide compounds." Regulatory-compliant synthesis methods are also highlighted, catering to industrial audiences prioritizing sustainable production.
In summary, 3-Azidopropyloxybenzyloxycalix[8]arene (CAS No. 3032953-27-5) bridges fundamental research and practical innovations. Its multidisciplinary relevance—from environmental remediation to next-gen therapeutics—makes it a focal point for scientists and engineers navigating the frontiers of functional materials and molecular design.
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